Cas no 3999-56-2 (ethyl trans-2-cyanocyclopropane-1-carboxylate)

• Product Name: ethyl trans-2-cyanocyclopropane-1-carboxylate
• CAS No: 3999-56-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD29037488
• CID: 1512296
• PubChem ID: 12916004
• Update Time: 2025-07-21

ethyl trans-2-cyanocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-cyano-, ethyl ester, (1R,2R)-rel-
• ethyl (Z)-2-cyanocyclopropanecarboxylate
• trans-ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate
• (1R,2R)-rel-Ethyl 2-cyanocyclopropanecarboxylate
• ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate
• Ethyl trans-2-cyanocyclopropane-1-carboxylate
• cis-ethyl(1R,2S)-2-cyanocyclopropane-1-carboxylate
• P16387
• ethyl(1R,2R)-2-cyanocyclopropane-1-carboxylate
• A873512
• trans-racemic ethyl 2-cyanocyclopropane-1-carboxylate
• trans-ethyl(1R,2R)-2-cyanocyclopropane-1
• EN300-6482554
• ABSAAQSCUQHJOC-NTSWFWBYSA-N
• rac-ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate
• SCHEMBL3871490
• trans-ethyl(1R,2R)-2-cyanocyclopropane-1-carboxylate-E29838
• (1R,2R)-rel-Ethyl2-cyanocyclopropanecarboxylate
• AKOS006372017
• 492468-13-0
• 3999-56-2
• CS-0054373
• MFCD29037488
• E80288
• AS-70870
• ethyl trans-2-cyanocyclopropane-1-carboxylate

• MDL： MFCD29037488
• Inchi： 1S/C7H9NO2/c1-2-10-7(9)6-3-5(6)4-8/h5-6H,2-3H2,1H3/t5-,6+/m0/s1
• InChI Key： ABSAAQSCUQHJOC-NTSWFWBYSA-N
• SMILES： O(CC)C([C@@H]1C[C@H]1C#N)=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on ethyl trans-2-cyanocyclopropane-1-carboxylate

Introduction to Ethyl trans-2-cyanocyclopropane-1-carboxylate (CAS No. 3999-56-2)

Ethyl trans-2-cyanocyclopropane-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 3999-56-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of cyclopropanecarboxylates, which are known for their unique structural properties and versatile applications in synthetic chemistry and drug development.

The molecular structure of ethyl trans-2-cyanocyclopropane-1-carboxylate consists of a cyclopropane ring substituted with a cyano group at the trans position and an ethyl ester group at the carboxyl position. This configuration imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in cyclopropanecarboxylates due to their role as key building blocks in the development of novel pharmaceuticals. The cyclopropane moiety, with its strained three-membered ring, is known to enhance the bioavailability and metabolic stability of drug candidates. Additionally, the cyano and ester functional groups provide multiple sites for further chemical modification, enabling the creation of diverse pharmacophores.

One of the most compelling aspects of ethyl trans-2-cyanocyclopropane-1-carboxylate is its utility in constructing heterocyclic compounds. Heterocycles are prevalent in many biologically active molecules, including antibiotics, antivirals, and anticancer agents. The ability to incorporate cyclopropanecarboxylates into these structures allows for the design of innovative drug candidates with enhanced therapeutic profiles.

Recent studies have highlighted the importance of ethyl trans-2-cyanocyclopropane-1-carboxylate in the synthesis of bioactive molecules. For instance, researchers have demonstrated its use in the preparation of cyclopropylamine derivatives, which exhibit promising antimicrobial properties. The cyano group in this compound can be readily reduced to an amine, providing a straightforward route to these biologically relevant scaffolds.

The ester functionality of ethyl trans-2-cyanocyclopropane-1-carboxylate also plays a crucial role in its applications. Ester groups are commonly used in drug synthesis due to their ease of hydrolysis and amidation, allowing for further functionalization. This property makes it an ideal precursor for the preparation of peptidomimetics and other complex biomolecules.

In addition to its pharmaceutical applications, ethyl trans-2-cyanocyclopropane-1-carboxylate has found utility in materials science. The strained nature of the cyclopropane ring can lead to unique electronic properties when incorporated into organic semiconductors or polymers. These materials are being explored for their potential use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of ethyl trans-2-cyanocyclopropane-1-carboxylate typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of cyclopropene with cyanogen bromide followed by esterification. Advances in catalytic methods have also enabled more efficient and environmentally friendly approaches to its preparation.

The chemical reactivity of this compound allows for a wide range of transformations. For example, nucleophilic addition reactions at the cyano group can be used to introduce various substituents, while palladium-catalyzed cross-coupling reactions can be employed to extend the molecular framework. These reactions highlight the versatility of ethyl trans-2-cyanocyclopropane-1-carboxylate as a synthetic intermediate.

The safety profile of ethyl trans-2-cyanocyclopropane-1-carboxylate is another important consideration. While it is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure safe laboratory practices. Storage should be conducted in a cool, dry place away from direct sunlight to prevent degradation.

In conclusion, ethyl trans-2-cyanocyclopropane-1-carboxylate (CAS No. 3999-56-2) is a multifaceted compound with significant applications in pharmaceutical research and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new uses for this compound, its importance is likely to grow further.